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Compound of Interest

Compound Name: 5-Oxomyristic acid methyl ester

CAS No.: 16424-30-9

Cat. No.: B091403

Get Quote

Executive Summary: The Lipid Synthon for
Precision Medicine
5-Oxomyristic Acid Methyl Ester (5-OMAME) (CAS: 16424-30-9) is a synthetic derivative of

myristic acid (C14:0) characterized by a ketone group at the C5 position. In the context of lipid

metabolism and drug development, it functions as a strategic precursor for generating photo-

leucine analogs and diazirine-functionalized lipids.

For researchers and drug developers, 5-OMAME is the "key" to unlocking two critical

technologies:

Photo-Affinity Labeling (PAL): Mapping the "myristoylated proteome" by converting the C5-

ketone into a photoreactive diazirine group, allowing covalent capture of lipid-binding

proteins.

Photo-Triggered Liposomes: Creating light-sensitive lipid bilayers that destabilize upon UV

irradiation, releasing encapsulated drugs at precise target sites.
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Chemical Biology & Mechanism of Action
The "C5-Ketone Handle"
The biological utility of 5-OMAME stems from the reactivity of its C5-ketone. Unlike the inert

methylene chains of standard fatty acids, the C5-oxo group serves as a chemical handle for

introducing a diazirine moiety—the "gold standard" photophore in chemical biology.

Precursor Role: 5-OMAME

5-Diazirinyl-Myristic Acid.

Photochemistry: Upon UV irradiation (~350-365 nm), the diazirine ring expels nitrogen (

) to form a highly reactive carbene.

Biological Consequence: This carbene inserts irreversibly into any nearby C-H, N-H, or O-H

bond (within ~3 Å), effectively "freezing" the lipid-protein interaction or destabilizing the lipid

membrane structure.

Mechanism in Drug Delivery (Smart Liposomes)
In recent patent literature (e.g., WO2024084096A1), 5-OMAME derivatives are incorporated

into phospholipid bilayers.

State A (Stable): The lipid bilayer effectively retains the drug payload.

State B (Triggered): UV light activates the C5-diazirine (derived from 5-OMAME). The

resulting carbene reaction alters the lipid packing parameter (geometry), causing a phase

transition or pore formation.

Result: Rapid, localized release of the therapeutic agent (e.g., doxorubicin, genetic material).

Experimental Workflows & Protocols
Synthesis of Photo-Activatable Probe (5-Diazirinyl-
Myristate)
Rationale: To convert the inactive 5-OMAME scaffold into a bioactive probe.
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Protocol:

Oximation: Dissolve 5-OMAME (1 eq) in dry methanol. Add hydroxylamine hydrochloride (1.5

eq) and pyridine. Reflux for 4 hours to form the oxime.

Tosylation: React the oxime with p-toluenesulfonyl chloride (TsCl) to activate the leaving

group.

Diaziridine Formation: Treat with liquid ammonia (at -78°C) in a sealed tube to cyclize into

the diaziridine intermediate.

Oxidation: Oxidize the diaziridine using iodine (

) or silver oxide (

) in methanol/triethylamine to yield 5-diazirinyl-myristic acid methyl ester.

Hydrolysis: Saponify with LiOH in THF/Water to obtain the free acid for biological use (or

keep as ester for cell permeability).

Liposome Formulation & Release Assay
Rationale: To validate the light-triggered release capability of 5-OMAME-derived lipids.

Component Role Molar Ratio

DSPC (Distearoyl-PC)
Structural Lipid (High

)
60%

Cholesterol Membrane Stabilizer 30%

5-Diazirinyl-PC (from 5-

OMAME)
Photo-Trigger 10%

Doxorubicin Cargo (Fluorescent) (Encapsulated)

Step-by-Step Workflow:

Film Formation: Dissolve lipids in chloroform/methanol. Evaporate under
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stream to form a thin film. Vacuum desiccate overnight.

Hydration: Hydrate film with Ammonium Sulfate buffer (pH 5.5) at 60°C.

Sizing: Extrude through 100 nm polycarbonate membranes (11 passes) to form Large

Unilamellar Vesicles (LUVs).

Loading: Incubate with Doxorubicin (remote loading via pH gradient). Dialyze to remove free

drug.

Photo-Triggering: Irradiate sample with UV LED (365 nm, 10 mW/cm²) for 0–10 minutes.

Quantification: Measure Doxorubicin fluorescence release (Ex: 480 nm, Em: 590 nm) relative

to Triton X-100 (100% lysis control).

Visualization of Biological Mechanism
The following diagram illustrates the transformation of 5-OMAME into a functional probe and its

dual action in Proteomics and Drug Delivery.
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Caption: Schematic of 5-OMAME conversion to a diazirine probe and its subsequent photo-

activation for drug delivery (A) or proteomic profiling (B).

Comparative Analysis of Lipid Probes
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Probe Type Precursor
Activation
Mechanism

Specificity Key Limitation

5-Oxo-Myristic 5-OMAME
UV (365 nm)

Carbene

High (C5

position)

Requires

synthesis step

(diazirine

formation)

Alkyne-Myristic Alk-14:0
Click Chemistry

(CuAAC)

Post-lysis

tagging

No temporal

control;

background

noise

Azido-Myristic Az-14:0
Staudinger

Ligation

Post-lysis

tagging

Azide reduction

in live cells

Biotin-Myristic Biotin-14:0
Streptavidin

Affinity
Steric hindrance

Bulky group

disrupts lipid

packing

Why 5-OMAME? The "oxo" group allows for the creation of a minimalist photophore (diazirine)

that mimics the steric bulk of a natural methylene group much better than a biotin tag,

preserving the lipid's natural trafficking and packing properties within the membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

